Cas no 61636-28-0 (3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one)

• Product Name: 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one
• CAS No: 61636-28-0
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• CID: 525186
• PubChem ID: 618431
• Update Time: 2025-10-30

3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-(2-amino-4-thiazolyl)-
• 3-(2-AMINO-1,3-THIAZOL-4-YL)-2H-CHROMEN-2-ONE HYDROBROMIDE
• 3-(2-amino-1,3-thiazol-4-yl)chromen-2-one,hydrobromide
• 3-(2-Amino-thiazol-4-yl)-chromen-2-one
• 2H-1-benzopyran-2-one, 3-(2,3-dihydro-2-imino-4-thiazolyl)-
• 3-(2-Amino-1,3-thiazol-4-yl)-2H-chromen-2-one
• 3-(2-Amino-1,3-thiazol-4-yl)-2H-chromen-2-one #
• F0110-0017
• STK845977
• EN300-40705
• AB00088115-01
• 3-(2-Amino-4-thiazolyl)coumarin
• Z48847707
• SCHEMBL3139823
• STL372654
• AKOS000122320
• Oprea1_593780
• SR-01000396802
• 2-amino-4-(coumarin-3-yl)-thiazole
• AKOS005626293
• ABPCYGDHBSSVKC-UHFFFAOYSA-N
• 3-(2-Aminothiazol-4-yl)chromen-2-one
• AE-848/31922060
• SR-01000396802-1
• F0375-0001
• Oprea1_197180
• 3-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2H-chromen-2-one
• CHEMBL2260554
• 2H-1-Benzopyran-2-one, 3-(2-amino-4-thiazolyl)-
• 3-(2-aminothiazol-4-yl)-2h-chromen-2-one
• AT43210
• 61636-28-0
• 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one

• MDL： MFCD00481614
• Inchi： 1S/C12H8N2O2S/c13-12-14-9(6-17-12)8-5-7-3-1-2-4-10(7)16-11(8)15/h1-6H,(H2,13,14)
• InChI Key： ABPCYGDHBSSVKC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C(=O)OC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 244.03074
• Monoisotopic Mass: 244.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 511.7±38.0 °C at 760 mmHg
• Flash Point: 263.2±26.8 °C
• PSA: 65.21
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one

Introduction to 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one (CAS No. 61636-28-0)

3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one, also known by its CAS number 61636-28-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of chromenone, a class of heterocyclic compounds characterized by their unique structural features and diverse biological activities. The presence of the thiazole ring and the amino group in the molecular structure imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one consists of a chromenone core fused with a thiazole ring, which is further substituted with an amino group. This combination of functional groups provides the molecule with a high degree of structural flexibility and reactivity, enabling it to interact with various biological targets. The chromenone scaffold is known for its ability to modulate enzyme activity, while the thiazole ring and amino group contribute to its potential as an inhibitor or activator of specific proteins.

Recent studies have highlighted the potential of 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one in several therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one effectively inhibited the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one has also shown promise in other areas of medicinal chemistry. For example, it has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have indicated that 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6.

The pharmacokinetic properties of 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one have also been studied to assess its suitability for drug development. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its therapeutic efficacy. Additionally, it has been found to have low toxicity in animal models, suggesting a favorable safety profile for further clinical evaluation.

In the context of drug discovery and development, 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one represents a promising lead compound for the design and synthesis of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it an attractive target for optimization through medicinal chemistry approaches. Ongoing efforts are focused on enhancing its potency, selectivity, and pharmacokinetic properties to improve its therapeutic index.

The potential applications of 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one extend beyond traditional small molecule drugs. Recent advancements in nanotechnology have opened new avenues for delivering this compound more effectively to target tissues. For example, encapsulating 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one in liposomes or nanoparticles can enhance its stability and bioavailability while reducing systemic toxicity. This approach has shown promising results in preclinical studies and may pave the way for more effective treatment strategies in the future.

In conclusion, 3-(2-amino-1,3-thiazol-4-yl)-2H-chromen-2-one (CAS No. 61636-28-0) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for cancer, inflammation, and other diseases.